Cas no 3051-89-6 (Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside)

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-α-D-glucopyranoside is a selectively protected glucopyranoside derivative widely used in carbohydrate chemistry and glycosylation research. The benzylidene group at the 4,6-positions and methyl groups at the 2,3-positions provide regioselective protection, enabling controlled functionalization at the remaining hydroxyl sites. This compound serves as a key intermediate in the synthesis of complex oligosaccharides and glycoconjugates due to its stability and reactivity under various conditions. Its crystalline nature facilitates purification and characterization, while the α-configuration ensures predictable stereochemical outcomes in subsequent reactions. The compound is particularly valuable in medicinal chemistry for designing glycosidase inhibitors and other bioactive molecules.
Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside structure
3051-89-6 structure
Product Name:Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside
CAS No:3051-89-6
MF:C16H22O6
MW:310.342285633087
CID:316491
PubChem ID:99711
Update Time:2025-06-07

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside, methyl2,3-di-O-methyl-4,6-O-(phenylmethylene)-
    • methyl 4,6-O-benzylidene-2,3-di(O-methyl)-α-D-glucopyranoside
    • METHYL 4,6-O-BENZYLIDENE-2,3-DI-O-METHYL-A-D-GLUCOPYRANOSIDE
    • Methyl 4,6-o-benzylidene-2,3-di-o-methyl-alpha-d-glucopyranoside
    • 3051-89-6
    • EINECS 221-269-2
    • SCHEMBL4551939
    • alpha-D-Glucopyranoside, methyl 2,3-di-O-methyl-4,6-O-(phenylmethylene)-
    • A-D-glucopyranoside
    • Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside
    • CS-0210259
    • W-202256
    • Methyl 2,3-di-O-methyl-4,6-O-(phenylmethylene)-
    • METHYL4,6-O-BENZYLIDENE-2,3-DI-O-METHYL-ALPHA-D-GLUCOPYRANOSIDE
    • NSC 185315
    • (4aR,6S,7R,8S,8aR)-6,7,8-trimethoxy-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine
    • Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside
    • MDL: MFCD00051216
    • Inchi: 1S/C16H22O6/c1-17-13-12-11(21-16(19-3)14(13)18-2)9-20-15(22-12)10-7-5-4-6-8-10/h4-8,11-16H,9H2,1-3H3/t11-,12-,13+,14-,15?,16+/m1/s1
    • InChI Key: ZOYHXXDGSUTGIY-MHSGYVAISA-N
    • SMILES: O1[C@@H]([C@@H]([C@H]([C@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC)OC)OC

Computed Properties

  • Exact Mass: 310.14200
  • Monoisotopic Mass: 310.141638
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.2
  • Melting Point: 122-123 °C
  • Boiling Point: 411.3°Cat760mmHg
  • Flash Point: 168°C
  • Refractive Index: 1.528
  • PSA: 55.38000
  • LogP: 1.50190

Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside Pricemore >>

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Methyl 4,6-O-benzylidene-2,3-di-O-methyl-a-D-glucopyranoside Suppliers

NewCan Biotech Limited
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(CAS:3051-89-6)Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:07
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NewCan Biotech Limited
(CAS:3051-89-6)Methyl 4,6-O-benzylidene-2,3-di(O-methyl)-alpha-D-glucopyranoside
NC27196
Purity:97%
Quantity:10g
Price ($):Inquiry
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